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Executive Summary

Aluminum lactate, a compound with applications in various industries, including
pharmaceuticals and cosmetics, necessitates a thorough understanding of its environmental
fate to ensure its safe and sustainable use. This technical guide provides an in-depth analysis
of the current knowledge regarding the environmental degradation, persistence, and potential
ecological effects of aluminum lactate. The available data suggests that the lactate
component is readily biodegradable, while the environmental behavior of the aluminum ion is
governed by complex speciation influenced by environmental pH. This document synthesizes
the limited specific data for aluminum lactate with broader knowledge of its constituent parts
and outlines standardized methodologies for its comprehensive environmental risk
assessment.

Introduction

Aluminum lactate, the aluminum salt of lactic acid, is utilized in diverse applications owing to
its astringent and antimicrobial properties. As its use becomes more widespread, a critical
evaluation of its environmental impact is imperative. This guide details the principal
environmental fate pathways of aluminum lactate, including biodegradation, hydrolysis,
photodegradation, and soil sorption, and discusses its potential for bioaccumulation and
ecotoxicity.
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Physicochemical Properties

A foundational understanding of the physicochemical properties of aluminum lactate is
essential for predicting its environmental behavior.

Property Value Reference
Molecular Formula CoH15AI09 [1]
Molecular Weight 294.19 g/mol [1]
Appearance White powder [2]
Solubility in Water 50 g/L at 20°C [2]
pH 3.0 (5% solution at 20°C) [2]

- Stable under normal conditions
Stability [2]
of use and storage.

Environmental Fate Pathways

The environmental persistence and transformation of aluminum lactate are determined by a
combination of biotic and abiotic processes.

Biodegradation

The biodegradability of aluminum lactate is a critical factor in its environmental persistence.
While specific studies on aluminum lactate are limited, the lactate component is known to be
readily biodegradable.

Quantitative Data:

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://www.situbiosciences.com/analytical/oecd-111-hydrolysis-as-a-function-of-ph/
https://www.situbiosciences.com/analytical/oecd-111-hydrolysis-as-a-function-of-ph/
https://pubmed.ncbi.nlm.nih.gov/9734323/
https://pubmed.ncbi.nlm.nih.gov/9734323/
https://pubmed.ncbi.nlm.nih.gov/9734323/
https://pubmed.ncbi.nlm.nih.gov/9734323/
https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Result Method Reference

Lactic acid and its
alkyl esters were
Biodegradability degraded for more OECD 301 [2]
than 60% in ready
biodegradability tests.

The toxicity of lactate
salts in standard tests
Fish Toxicity 's primarily - 2]
determined by the
associated cation and

not the lactate part.

Experimental Protocol: Ready Biodegradability (OECD 301)

The ready biodegradability of aluminum lactate can be assessed using the OECD 301 series
of tests, such as the CO2 evolution test (OECD 301B).

e Principle: A defined concentration of the test substance is incubated in a mineral medium
with a microbial inoculum (e.g., activated sludge). The degradation of the substance is
followed by the measurement of the CO2 produced over a 28-day period.

e Procedure:

o Prepare a mineral medium containing the test substance as the sole organic carbon
source.

o Inoculate the medium with a small volume of activated sludge.
o Aerate the test flasks with CO2-free air.

o Trap the evolved CO2 in a suitable absorbent (e.g., barium hydroxide or sodium
hydroxide) and quantify it by titration.

o Areference compound (e.g., sodium benzoate) and a toxicity control are run in parallel.
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e Pass Level: The substance is considered readily biodegradable if the percentage of CO2
evolution reaches 60% of the theoretical maximum within a 10-day window during the 28-day
test period.[3]

Logical Relationship: Aerobic Biodegradation of Lactate
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Aerobic biodegradation pathway of the lactate component.

Hydrolysis
In an aqueous environment, aluminum lactate will dissociate into aluminum ions and lactate

ions. The aluminum ion will then undergo hydrolysis, forming various aluminum hydroxide
species, the distribution of which is highly dependent on the pH of the surrounding water.

Quantitative Data:

Specific hydrolysis rate data for aluminum lactate is not currently available. The environmental
fate of the aluminum portion will be dictated by aluminum speciation at different environmental
pH levels.

Experimental Protocol: Hydrolysis as a Function of pH (OECD 111)

This guideline is used to determine the rate of abiotic hydrolysis of chemicals in aqueous
solutions at pH values commonly found in the environment (pH 4-9).[1]

e Principle: The test substance is dissolved in sterile aqueous buffer solutions of different pH
values and incubated in the dark at a constant temperature. The concentration of the test
substance is determined at various time intervals to calculate the hydrolysis rate constant.
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e Procedure:
o Prepare sterile buffer solutions at pH 4, 7, and 9.
o Add the test substance to each buffer solution.
o Incubate the solutions in the dark at a controlled temperature (e.g., 25°C).

o At appropriate time intervals, take samples and analyze for the concentration of the test
substance.

o Calculate the pseudo-first-order rate constant (k_obs) for each pH.

Diagram: Aluminum Speciation in Water

Environmental pH Predominant Aluminum Species

pH 6.2-8.5 Al(OH)s (s)

Al(OH)2*

Y

pH 5-6.2

AR* (aq)
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Influence of pH on aluminum speciation in water.

Photodegradation

Direct photolysis of aluminum lactate is not expected to be a significant degradation pathway
as it does not absorb light in the environmentally relevant UV spectrum (>290 nm). However,
indirect photodegradation processes may occur.

Quantitative Data:

Specific photodegradation data for aluminum lactate is not available. Studies on lactate have
shown photodegradation in the presence of photosensitizers like Fe(lll).

Experimental Protocol: Direct Photolysis in Water (OECD 316)

This guideline is used to determine the potential for direct phototransformation of a chemical in
water.[4]

e Principle: A solution of the test substance in pure water is irradiated with light of a spectral
distribution similar to that of sunlight. The concentration of the test substance is monitored
over time to determine the rate of photolysis.

e Procedure:

[e]

Determine the UV-visible absorption spectrum of the test substance.
o Prepare a solution of the test substance in purified water.

o lIrradiate the solution with a suitable light source (e.g., xenon arc lamp) that simulates

natural sunlight.
o Maintain a constant temperature during irradiation.
o Analyze samples at various time intervals for the concentration of the test substance.

o Run dark controls in parallel to account for non-photolytic degradation.
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o Calculate the first-order rate constant and the quantum vyield.

Adsorption/Desorption in Soil

The mobility of aluminum lactate in the soil environment will be influenced by the adsorption of
its components to soil particles. The lactate anion is expected to be mobile, while the aluminum
cation's mobility is highly dependent on soil pH and the presence of organic matter. In acidic
soils, aluminum is more mobile and bioavailable.

Quantitative Data:

Specific soil adsorption/desorption coefficients (Kd or Koc) for aluminum lactate are not
available.

Experimental Protocol: Adsorption — Desorption Using a Batch Equilibrium Method (OECD 106)

This method is used to determine the adsorption and desorption potential of a chemical in
different soil types.[5]

e Principle: A solution of the test substance is equilibrated with a soil sample of known weight.
The concentration of the test substance remaining in the solution phase is measured to
determine the amount adsorbed to the soil.

e Procedure:

[e]

Select a range of representative soil types.

(¢]

Prepare solutions of the test substance at different concentrations.

[¢]

Add a known volume of each solution to a known weight of soil.

o

Equilibrate the soil-solution mixtures by shaking for a defined period.

[e]

Separate the soil and solution phases by centrifugation.

o

Analyze the concentration of the test substance in the solution.
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o Calculate the adsorption coefficient (Kd) and the organic carbon-normalized adsorption

coefficient (Koc).

o For desorption, replace a portion of the supernatant with a fresh solution without the test

substance and re-equilibrate.

Workflow: Soil Adsorption/Desorption Study (OECD 106)

Prepare Soil Samples Prepare Aluminum Lactate
(various types) Solutions (various conc.)

r

Equilibrate Soil and
Solution (shaking)

;

Separate Soil and
Solution (centrifuge)

e o
Analyze Supernatant Analyze Supernatant after
for Aluminum Lactate Desorption

re-equilibrate

Calculate Adsorption Calculate Desorption
Coefficients (Kd, Koc) Coefficients

Desorption Step
(add fresh solution)
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Bioaccumulation

Based on the general understanding of aluminum toxicology, significant bioaccumulation of
aluminum in the food chain is not expected.[6] The lactate component will be readily
metabolized.

Ecotoxicity

The ecotoxicity of aluminum lactate is expected to be primarily driven by the aluminum ion,
particularly in acidic aquatic environments where its bioavailability and toxicity are enhanced.

Quantitative Data:

Specific ecotoxicity data for aluminum lactate is limited. The following table provides a
framework for the type of data that should be generated.

Test Organism  Endpoint Value (mgl/L) Method Reference
) 48h ECso Data not
Daphnia magna o ) OECD 202 -
(Immobilization) available
_ _ 72h ECso
Pseudokirchnerie Data not
_ (Growth _ OECD 201 -
lla subcapitata o available
Inhibition)
o ) 14d LCso Data not
Eisenia fetida . ) OECD 207 -
(Mortality) available

Experimental Protocols:

e Daphnia sp. Acute Immobilisation Test (OECD 202): Young daphnids are exposed to a range
of concentrations of the test substance for 48 hours. The concentration that causes
immobilization in 50% of the daphnids (ECso) is determined.[7]
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» Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): Exponentially
growing cultures of algae are exposed to the test substance for 72 hours. The concentration
that inhibits growth by 50% (ECso) is calculated.[8]

o Earthworm, Acute Toxicity Test (OECD 207): Adult earthworms are exposed to the test
substance mixed into artificial soil for 14 days. The concentration that is lethal to 50% of the
earthworms (LCso) is determined.[9]

Conclusion and Recommendations

The environmental fate of aluminum lactate is characterized by the rapid biodegradation of
the lactate anion and the complex, pH-dependent behavior of the aluminum cation. While the
lactate component is not expected to persist in the environment, the potential for aluminum
toxicity, particularly in acidic ecosystems, warrants careful consideration.

To provide a more complete environmental risk assessment, it is recommended that the
following studies be conducted for aluminum lactate according to the specified OECD
guidelines:

Ready Biodegradability (OECD 301)

Hydrolysis as a Function of pH (OECD 111)

Adsorption — Desorption using a Batch Equilibrium Method (OECD 106)

Acute Ecotoxicity testing (OECD 201, 202, 207)

The generation of these data will enable a robust and scientifically sound evaluation of the
environmental risks associated with the use of aluminum lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Environmental Fate of Aluminum Lactate: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044824#environmental-fate-of-aluminum-lactate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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